Cas no 920751-50-4 (Phenol, 3,3'-(8E)-8-hexadecene-1,16-diylbis-)

Phenol, 3,3'-(8E)-8-hexadecene-1,16-diylbis- structure
920751-50-4 structure
Product Name:Phenol, 3,3'-(8E)-8-hexadecene-1,16-diylbis-
CAS No:920751-50-4
MF:C28H40O2
MW:408.616008758545
CID:755351
PubChem ID:71423917
Update Time:2025-04-19

Phenol, 3,3'-(8E)-8-hexadecene-1,16-diylbis- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3,3'-(8E)-8-hexadecene-1,16-diylbis-
    • 3-[16-(3-hydroxyphenyl)hexadec-8-enyl]phenol
    • 3,3'-(Hexadec-8-ene-1,16-diyl)diphenol
    • 920751-50-4
    • DTXSID20842722
    • Inchi: 1S/C28H40O2/c29-27-21-15-19-25(23-27)17-13-11-9-7-5-3-1-2-4-6-8-10-12-14-18-26-20-16-22-28(30)24-26/h1-2,15-16,19-24,29-30H,3-14,17-18H2
    • InChI Key: KHGMYBIBQXVCIQ-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)CCCCCCCC=CCCCCCCCC1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 408.302830514g/mol
  • Monoisotopic Mass: 408.302830514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 16
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 10.1
  • Topological Polar Surface Area: 40.5Ų
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